Cas no 27110-83-4 (Pyrimidine, 4,6-dichloro-2-(2-furanyl)-)

• Product Name: Pyrimidine, 4,6-dichloro-2-(2-furanyl)-
• CAS No: 27110-83-4
• MF: C₈H₄Cl₂N₂O
• MW: 215.036159515381
• CID: 1429403
• PubChem ID: 12231058
• Update Time: 2025-06-13

Pyrimidine, 4,6-dichloro-2-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dichloro-2-(2-furanyl)-
• 4,6-dichloro-2-(2-furyl)pyramidine
• 4,6-Dichloro-2-(2-furanyl)pyrimidine
• 27110-83-4
• VZPHBCSNAAUQDS-UHFFFAOYSA-N
• 4,6-Dichloro-2-(2-furyl)pyrimidine
• 2-(2-Furyl)-4,6-dichloropyrimidine
• AKOS012922335
• SCHEMBL1489493
• DB-411890
• G73301
• 4,6-dichloro-2-(furan-2-yl)pyrimidine

• Inchi： 1S/C8H4Cl2N2O/c9-6-4-7(10)12-8(11-6)5-2-1-3-13-5/h1-4H
• InChI Key： VZPHBCSNAAUQDS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C2=CC=CO2)=N1)Cl

Computed Properties

• Exact Mass: 213.97022
• Monoisotopic Mass: 213.9700681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on Pyrimidine, 4,6-dichloro-2-(2-furanyl)-

Comprehensive Overview of Pyrimidine, 4,6-dichloro-2-(2-furanyl)- (CAS No. 27110-83-4)

Pyrimidine, 4,6-dichloro-2-(2-furanyl)- (CAS No. 27110-83-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrimidine core and furanyl substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the presence of dichloro groups, make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for 4,6-dichloro-2-(2-furanyl)pyrimidine has surged due to its role in developing novel antiviral and anticancer agents. Researchers are particularly interested in its potential to modulate enzyme activity and inhibit pathogenic pathways. For instance, its derivatives have shown promise in targeting kinase inhibitors, a hot topic in precision medicine. This aligns with the growing trend of personalized therapies, where users frequently search for terms like "pyrimidine-based drugs" or "furanyl compounds in medicine."

The compound's synthetic versatility is another reason for its popularity. It can undergo various cross-coupling reactions, such as Suzuki or Buchwald-Hartwig reactions, to introduce diverse functional groups. This flexibility is crucial for optimizing drug candidates, a subject often queried in AI-driven chemical databases. Additionally, its stability under mild conditions makes it suitable for scalable production, addressing industry concerns about cost-effective synthesis.

Beyond pharmaceuticals, Pyrimidine, 4,6-dichloro-2-(2-furanyl)- finds applications in agrochemicals. Its derivatives are explored as potential herbicides or pesticides, reflecting the global focus on sustainable agriculture. Searches for "eco-friendly crop protection" often lead to discussions about such heterocyclic compounds. The furan ring, in particular, enhances bioavailability, a key factor in designing environmentally benign formulations.

From a material science perspective, this compound contributes to the development of organic semiconductors and light-emitting diodes (LEDs). Its conjugated system allows for electron delocalization, a property highly sought after in optoelectronic devices. This ties into the rising interest in "green electronics" and "energy-efficient materials," frequently trending in scientific forums.

Quality control of CAS No. 27110-83-4 is critical, with analytical techniques like HPLC and NMR ensuring purity. Laboratories often inquire about "pyrimidine characterization methods" or "furanyl compound stability," highlighting the need for reliable data. Suppliers must adhere to stringent standards, as impurities can affect downstream applications—a concern echoed in GMP and ISO certifications.

In summary, Pyrimidine, 4,6-dichloro-2-(2-furanyl)- exemplifies the intersection of chemistry and innovation. Its multifaceted applications—from drug design to advanced materials—resonate with contemporary research priorities. By addressing user queries like "pyrimidine derivatives uses" or "furanyl heterocycles synthesis," this overview bridges scientific rigor with practical relevance, catering to both academia and industry.